N-(3-chlorobenzyl)-1-[3-(4-morpholinyl)propyl]-6-oxo-3-piperidinecarboxamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-1-(3-morpholin-4-ylpropyl)-6-oxopiperidine-3-carboxamide
• InChI: InChI=1S/C20H28ClN3O3/c21-18-4-1-3-16(13-18)14-22-20(26)17-5-6-19(25)24(15-17)8-2-7-23-9-11-27-12-10-23/h1,3-4,13,17H,2,5-12,14-15H2,(H,22,26)
• InChI Key: MNBNPEGXYWSRQO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(CC1C(=O)NCC2=CC(=CC=C2)Cl)CCCN3CCOCC3
• Molecular Formula: C20H28ClN3O3
• Molecular Weight: 393.9 g/mol

Description

N-(3-chlorobenzyl)-1-[3-(4-morpholinyl)propyl]-6-oxo-3-piperidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is commonly referred to as a piperidinecarboxamide derivative and is known to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(3-chlorobenzyl)-1-[3-(4-morpholinyl)propyl]-6-oxo-3-piperidinecarboxamide is not fully understood. However, it is believed that this compound exerts its biological activity by inhibiting the activity of certain enzymes and proteins in the body. This inhibition leads to the disruption of cellular processes, ultimately resulting in the death of cancer cells or the suppression of viral replication.
Biochemical and Physiological Effects:
N-(3-chlorobenzyl)-1-[3-(4-morpholinyl)propyl]-6-oxo-3-piperidinecarboxamide has been shown to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit viral replication, and reduce inflammation. In addition, this compound has been shown to have a neuroprotective effect, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-chlorobenzyl)-1-[3-(4-morpholinyl)propyl]-6-oxo-3-piperidinecarboxamide in lab experiments is its wide range of biological activities. This compound has been shown to possess antiviral, antibacterial, and antitumor properties, making it a versatile tool for researchers. However, one of the limitations of using this compound is its complex synthesis process, which can be time-consuming and costly.

Future Directions

There are several future directions for the research and development of N-(3-chlorobenzyl)-1-[3-(4-morpholinyl)propyl]-6-oxo-3-piperidinecarboxamide. One potential direction is the development of more efficient synthesis methods that can reduce the cost and time required for the production of this compound. Another direction is the exploration of its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Furthermore, the development of derivatives of this compound with improved biological activity and reduced toxicity is also an area of active research.

Synthesis Methods

The synthesis of N-(3-chlorobenzyl)-1-[3-(4-morpholinyl)propyl]-6-oxo-3-piperidinecarboxamide is a complex process that involves several steps. The most commonly used method for synthesizing this compound is the reaction between 3-chlorobenzylamine and 3-(4-morpholinyl)propionic acid, followed by the addition of piperidine-3,6-dione. The reaction is carried out in the presence of a catalyst, and the final product is obtained through purification techniques such as column chromatography.

Scientific Research Applications

N-(3-chlorobenzyl)-1-[3-(4-morpholinyl)propyl]-6-oxo-3-piperidinecarboxamide has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been shown to possess a wide range of biological activities, including antiviral, antitumor, and antibacterial properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.